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Compound of Interest

Compound Name: F 13714

Cat. No.: B15578396

Technical Support Center: F 13714

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of F 13714.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid F 13714 fumarate?

For long-term stability, it is recommended to store the solid (powder) form of F 13714 fumarate
at -20°C. Under these conditions, the compound is reported to be stable for up to three years.

[1]
Q2: How should | store stock solutions of F 137147

Prepared stock solutions of F 13714 should be stored at low temperatures to prevent
degradation. For optimal stability, it is recommended to store aliquoted solutions at -80°C,
which should ensure stability for up to one year.[1] If storing for a shorter period, -20°C is also
an option, with a recommended maximum storage time of one month.[1] To avoid repeated
freeze-thaw cycles, which can lead to product inactivation, it is best practice to prepare single-
use aliquots.[1]

Q3: In which solvents is F 13714 soluble?

F 13714 fumarate can be dissolved in a variety of solvents. For in vivo studies, common
solvent systems include a mixture of 10% DMSO and 90% corn oil.[1] Another option for
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achieving a clear solution is a mixture of 10% DMSO and 90% of a 20% SBE-{3-CD solution in

saline.[1] For in vitro experiments, DMSO is a commonly used solvent.

Q4: What should | do if | observe precipitation when preparing a solution of F 137147

If you encounter precipitation or phase separation during the preparation of an F 13714

solution, gentle heating and/or sonication can be employed to aid in its dissolution.[1]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Compound Degradation

Improper storage conditions
(e.g., room temperature,

exposure to light).

Always store solid F 13714 at
-20°C and stock solutions at
-80°C. Protect from light where
possible, although specific light
sensitivity data is not

extensively available.

Inconsistent Experimental

Results

Repeated freeze-thaw cycles

of stock solutions.

Prepare single-use aliquots of
your stock solution to maintain

its integrity.

Precipitation in Solution

Low solubility in the chosen

solvent or buffer.

Try gentle heating or
sonication to aid dissolution.[1]
Consider using a different
solvent system, such as those

recommended in the FAQs.

Difficulty Dissolving the

Compound

The compound may require

assistance to fully dissolve.

Use of sonication or a vortex
mixer can help to dissolve the

compound more effectively.

Data Presentation

Table 1: Recommended Storage Conditions for F 13714 Fumarate
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Form Storage Temperature Reported Stability
Solid (Powder) -20°C 3 years[1]

Stock Solution -80°C 1 year[1]

Stock Solution -20°C 1 month[1]

Table 2: Solubility of F 13714 Fumarate in Common Solvents

Solvent System Achievable Concentration Observation

10% DMSO + 90% (20% SBE-

) ) > 2.5 mg/mL (4.64 mM)[1] Clear solution[1]
B-CD in Saline)

10% DMSO + 90% Corn Qil = 2.5 mg/mL (4.64 mM)[1] Clear solution[1]

Experimental Protocols

Protocol for Preparation of F 13714 Stock Solution

This protocol describes the preparation of a stock solution of F 13714 fumarate for
experimental use.

Materials:

F 13714 fumarate powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Procedure:
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o Equilibrate the F 13714 fumarate powder to room temperature before opening the vial to
prevent condensation.

o Weigh the desired amount of F 13714 fumarate powder in a sterile microcentrifuge tube.
e Add the calculated volume of DMSO to achieve the desired stock solution concentration.

» Vortex the solution vigorously until the powder is completely dissolved. If necessary, use a
sonicator for a short period to aid dissolution.

e Once fully dissolved, aliquot the stock solution into single-use sterile cryovials.

o Label the aliquots clearly with the compound name, concentration, date of preparation, and
solvent.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term
storage (up to 1 month).

Visualizations
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F 13714 Storage and Preparation Workflow
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Caption: Workflow for storing and preparing F 13714.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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